tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate

• Molecular Formula: C11H18N2O4
• Molecular Weight: 242.27 g/mol
• IUPAC Name: tert-butyl 3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H18N2O4/c1-11(2,3)17-10(14)12-6-4-9(8-12)5-7-13(15)16/h5,7,9H,4,6,8H2,1-3H3/b7-5+
• InChI Key: ABWKTSRCGPHIDQ-FNORWQNLSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCC(C1)/C=C/[N+](=O)[O-]
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C=C[N+](=O)[O-]

Description

tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate is a chemical compound with the molecular formula C11H18N2O4 and a molecular weight of 242.27 g/mol . It is known for its applications in synthetic organic chemistry and is often used as a building block in the synthesis of various organic compounds.

Preparation Methods

The synthesis of tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate typically involves the reaction of tert-butyl pyrrolidine-1-carboxylate with 2-nitroethenyl reagents under specific conditions. One common method involves the use of flow microreactor systems, which provide a more efficient, versatile, and sustainable approach compared to traditional batch processes . The reaction conditions often include the use of solvents like methylene chloride and catalysts to facilitate the reaction.

Chemical Reactions Analysis

tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions often involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Substitution reactions can occur with nucleophiles or electrophiles, depending on the reaction conditions.

Common reagents used in these reactions include methylene chloride, imidazole, and tert-butyl(dimethyl)silyl chloride . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds, including biologically active natural products.

Biology: The compound is used in the study of molecular interactions and pathways.

Medicine: It serves as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the production of specialty chemicals and materials.

Comparison with Similar Compounds

tert-butyl3-[(E)-2-nitroethenyl]pyrrolidine-1-carboxylate can be compared with similar compounds such as:

• tert-butyl 3-(4-nitrophenyl)piperidine-1-carboxylate
• tert-butyl 3-[(Methylsulfonyl)oxy]azetidine-1-carboxylate

These compounds share similar structural features but differ in their specific functional groups and reactivity. The unique combination of the tert-butyl group and the nitroethenyl moiety in this compound provides distinct chemical properties and reactivity, making it valuable for specific applications in synthetic organic chemistry.